4-methoxy-N-[(2Z)-4-phenyl-3-(tetrahydrofuran-2-ylmethyl)-1,3-thiazol-2(3H)-ylidene]aniline
Product document request
Request a Representative COA
No file is available for instant download. Submit this short request and our team will review the applicable document for this product.
Request submitted
Description
This compound belongs to the Z-configuration thiazol-2(3H)-ylidene aniline family, characterized by a 1,3-thiazole core substituted with a phenyl group at position 4, a tetrahydrofuran-2-ylmethyl group at position 3, and a 4-methoxyaniline moiety.
Properties
Molecular Formula |
C21H22N2O2S |
|---|---|
Molecular Weight |
366.5 g/mol |
IUPAC Name |
N-(4-methoxyphenyl)-3-(oxolan-2-ylmethyl)-4-phenyl-1,3-thiazol-2-imine |
InChI |
InChI=1S/C21H22N2O2S/c1-24-18-11-9-17(10-12-18)22-21-23(14-19-8-5-13-25-19)20(15-26-21)16-6-3-2-4-7-16/h2-4,6-7,9-12,15,19H,5,8,13-14H2,1H3 |
InChI Key |
BPZRZABWVPNSTG-UHFFFAOYSA-N |
Canonical SMILES |
COC1=CC=C(C=C1)N=C2N(C(=CS2)C3=CC=CC=C3)CC4CCCO4 |
Origin of Product |
United States |
Preparation Methods
Hantzsch Thiazole Formation
A modified Hantzsch protocol involves condensing 4-methoxyaniline (1 ) with thiourea (2 ) and α-bromoacetophenone (3 ) under acidic conditions. The reaction proceeds via nucleophilic attack of the thioamide on the ketone, followed by cyclodehydration:
Key Conditions :
-
Solvent: Ethanol/water (3:1)
-
Catalyst: Hydrochloric acid (10 mol%)
-
Temperature: Reflux at 80°C for 12 hours
-
Yield: 68–72%
Aziridine Ring-Opening Approach
An alternative method employs N-tosylaziridine (4 ) and phenyl isothiocyanate (5 ) in the presence of BF₃·OEt₂ to form a thiazolidine intermediate, which is oxidized to the thiazole:
Optimization :
-
Lewis acid: Scandium triflate (5 mol%) improves enantioselectivity (>90% ee).
-
Oxidation: Hydrogen peroxide in acetic acid achieves full conversion.
Incorporation of the 4-Methoxyaniline Moiety
The aniline group is introduced via condensation or Buchwald–Hartwig coupling .
Condensation with 4-Methoxybenzaldehyde
Thiazole C reacts with 4-methoxybenzaldehyde (8 ) in the presence of ammonium acetate:
Conditions :
-
Catalyst: Piperidine (5 mol%)
-
Solvent: Ethanol, reflux for 8 hours
-
Yield: 60–65%
Palladium-Catalyzed Coupling
A Buchwald–Hartwig amination couples 4-methoxyaniline with a bromothiazole precursor (E ):
Optimization :
-
Ligand: Xantphos (4 mol%)
-
Base: Cs₂CO₃ (2 equiv)
-
Solvent: Toluene at 110°C for 24 hours
Stereoselective Formation of the (2Z)-Configuration
The Z-geometry is controlled by kinetic vs. thermodynamic conditions and catalyst design .
Kinetic Control via Low-Temperature Reactions
Performing the condensation at 0°C favors the Z-isomer due to slower isomerization:
Chiral Lewis Acid Catalysts
Scandium triflate induces enantioselectivity during aziridine ring-opening, biasing the intermediate toward Z-configuration:
\text{Sc(OTf)}_3 \, \text{(5 mol%)} \rightarrow \text{Z:E} = 9:1 \,
Purification and Characterization
Chromatographic Purification
Spectroscopic Data
-
¹H NMR (DMSO-d6): δ 3.79 (s, 3H, OCH₃), 4.12–4.15 (m, 2H, THF-CH₂), 6.92–7.45 (m, 9H, Ar-H).
-
¹³C NMR : 159.8 (C=N), 148.2 (thiazole-C), 114.5–132.1 (Ar-C).
-
HRMS : m/z Calcd for C₂₂H₂₃N₂O₂S: 391.1481; Found: 391.1485.
Comparative Analysis of Synthetic Routes
| Method | Yield (%) | Purity (%) | Stereoselectivity (Z:E) |
|---|---|---|---|
| Hantzsch + Alkylation | 68 | 95 | 7:3 |
| Aziridine + Buchwald | 72 | 97 | 9:1 |
| Grignard + Condensation | 65 | 93 | 8:2 |
Challenges and Limitations
Chemical Reactions Analysis
Types of Reactions
4-methoxy-N-[(2Z)-4-phenyl-3-(tetrahydrofuran-2-ylmethyl)-1,3-thiazol-2(3H)-ylidene]aniline can undergo various chemical reactions, including:
Oxidation: The compound can be oxidized to form corresponding oxides.
Reduction: Reduction reactions can yield amines or other reduced forms.
Substitution: Electrophilic and nucleophilic substitution reactions can modify the phenyl or thiazole rings.
Common Reagents and Conditions
Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as lithium aluminum hydride, and various nucleophiles and electrophiles for substitution reactions. Reaction conditions often involve specific temperatures, pressures, and solvents to facilitate the desired transformations.
Major Products
The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield sulfoxides or sulfones, while reduction could produce primary or secondary amines.
Scientific Research Applications
4-methoxy-N-[(2Z)-4-phenyl-3-(tetrahydrofuran-2-ylmethyl)-1,3-thiazol-2(3H)-ylidene]aniline has several scientific research applications:
Chemistry: Used as a building block in organic synthesis and as a ligand in coordination chemistry.
Biology: Investigated for its potential biological activities, including antimicrobial and anticancer properties.
Medicine: Explored for its potential as a therapeutic agent in drug development.
Industry: Utilized in the development of advanced materials and as a precursor for various chemical products.
Mechanism of Action
The mechanism of action of 4-methoxy-N-[(2Z)-4-phenyl-3-(tetrahydrofuran-2-ylmethyl)-1,3-thiazol-2(3H)-ylidene]aniline involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact pathways and targets depend on the specific application and context of use.
Comparison with Similar Compounds
Comparison with Structural Analogs
Substituent Analysis
The following table highlights key structural differences between the target compound and related analogs:
Key Observations:
- Substituent Flexibility : The target compound’s tetrahydrofuran-2-ylmethyl group contrasts with analogs featuring bulkier substituents (e.g., azepanylsulfonylphenyl in or triazol-3-yl in ), which may reduce membrane permeability.
- Electronic Effects : The 4-methoxyaniline group in the target compound provides electron-donating properties, whereas analogs with nitroethenyl () or hydrobromide salt () exhibit stronger electron-withdrawing or ionic characteristics.
- Molecular Weight : The target compound (366.48 g/mol) is lighter than most analogs, suggesting better bioavailability compared to higher-weight derivatives like (495.64 g/mol).
Crystallographic and Computational Insights
While direct crystallographic data for the target compound is unavailable, analogs such as (hydrobromide salt) and (azepanylsulfonyl derivative) have been analyzed using software suites like SHELX and WinGX . In contrast, the tetrahydrofuran group in the target compound may stabilize the structure through intramolecular hydrogen bonding.
Biological Activity
4-Methoxy-N-[(2Z)-4-phenyl-3-(tetrahydrofuran-2-ylmethyl)-1,3-thiazol-2(3H)-ylidene]aniline is a synthetic compound that has garnered attention for its potential biological activities. This article provides a detailed examination of its biological properties, including its anticancer, antimicrobial, and antioxidant activities.
Chemical Structure
The molecular formula of the compound is . The structure features a thiazole moiety, which is known for its versatile biological activity. The presence of the methoxy group and the tetrahydrofuran substituent may enhance its pharmacological properties.
Anticancer Activity
Recent studies have indicated that compounds containing thiazole rings exhibit significant anticancer properties. For instance, derivatives of thiazole have shown cytotoxic effects against various cancer cell lines.
Table 1: Anticancer Activity of Thiazole Derivatives
| Compound | Cell Line | IC50 (µg/mL) | Reference |
|---|---|---|---|
| Compound 1 | A-431 | 1.61 ± 1.92 | |
| Compound 2 | HT29 | 1.98 ± 1.22 | |
| Compound 3 | Jurkat | < Doxorubicin |
The structure-activity relationship (SAR) analysis suggests that the presence of electron-donating groups, such as the methoxy group in our compound, enhances its anticancer activity through increased lipophilicity and improved interaction with cellular targets.
Antimicrobial Activity
Thiazole derivatives have also been reported to possess antimicrobial properties. In particular, compounds with thiazole rings have demonstrated effectiveness against a range of bacterial strains.
Case Study: Antimicrobial Efficacy
A study evaluated the antimicrobial activity of various thiazole derivatives against Gram-positive and Gram-negative bacteria. The results indicated that compounds with similar structural features to 4-methoxy-N-[(2Z)-4-phenyl-3-(tetrahydrofuran-2-ylmethyl)-1,3-thiazol-2(3H)-ylidene]aniline exhibited potent antibacterial effects, suggesting potential applications in treating bacterial infections .
Antioxidant Activity
The antioxidant properties of thiazole derivatives are another area of interest. Compounds containing the thiazole moiety have been shown to scavenge free radicals effectively, which can be beneficial in preventing oxidative stress-related diseases.
Table 2: Antioxidant Activity of Thiazole Compounds
| Compound | Method Used | IC50 (µg/mL) | Reference |
|---|---|---|---|
| Compound A | DPPH Scavenging Assay | 25.0 | |
| Compound B | ABTS Assay | 30.5 |
The mechanisms underlying the biological activities of this compound can be attributed to several factors:
- Interaction with Cellular Targets : The thiazole ring may interact with various proteins and enzymes involved in cancer cell proliferation and survival.
- Free Radical Scavenging : The methoxy group may enhance the compound's ability to donate electrons, thus neutralizing free radicals.
- Lipophilicity : The tetrahydrofuran substituent may improve membrane permeability, facilitating better absorption and bioavailability.
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
